Cas no 850906-45-5 (5-(benzyloxy)-2-(4-chlorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 5-(benzyloxy)-2-(4-chlorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 850906-45-5
• MF: C₂₃H₂₀ClNO₂
• MW: 377.863405227661
• CID: 6432609
• PubChem ID: 2152096
• Update Time: 2025-05-19

5-(benzyloxy)-2-(4-chlorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-(4-chlorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• 850906-45-5
• AKOS024583218
• 2-[(4-chlorophenyl)methyl]-5-phenylmethoxy-3,4-dihydroisoquinolin-1-one
• 5-(benzyloxy)-2-(4-chlorobenzyl)-3,4-dihydroisoquinolin-1(2H)-one
• F0556-0436
• 5-(benzyloxy)-2-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one
• 1(2H)-Isoquinolinone, 2-[(4-chlorophenyl)methyl]-3,4-dihydro-5-(phenylmethoxy)-

• Inchi： 1S/C23H20ClNO2/c24-19-11-9-17(10-12-19)15-25-14-13-20-21(23(25)26)7-4-8-22(20)27-16-18-5-2-1-3-6-18/h1-12H,13-16H2
• InChI Key： QXUZJIWIDWZVJD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OCC3=CC=CC=C3)=CC=C2)CCN1CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 377.1182566g/mol
• Monoisotopic Mass: 377.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 579.1±50.0 °C(Predicted)
• pka: -1.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 5-(benzyloxy)-2-(4-chlorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one

Research Brief on 5-(benzyloxy)-2-(4-chlorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one (CAS: 850906-45-5)

In recent years, the compound 5-(benzyloxy)-2-(4-chlorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one (CAS: 850906-45-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This tetrahydroisoquinoline derivative has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to neurological disorders and cancer. The unique structural features of this compound, including the benzyloxy and chlorophenyl groups, contribute to its bioactivity and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 5-(benzyloxy)-2-(4-chlorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one. One key area of interest is its role as a potential inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits selective inhibition of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The study utilized in vitro assays and molecular docking simulations to confirm the binding affinity and specificity of the compound for MAO-B.

In addition to its neurological applications, 5-(benzyloxy)-2-(4-chlorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one has also been investigated for its anticancer properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound induces apoptosis in certain cancer cell lines by targeting the PI3K/AKT signaling pathway. The researchers employed cell viability assays, flow cytometry, and Western blot analysis to validate these findings. The compound's ability to selectively target cancer cells while sparing normal cells highlights its potential as a therapeutic agent with reduced side effects.

The synthesis and optimization of 5-(benzyloxy)-2-(4-chlorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one have also been a focus of recent research. Advances in synthetic methodologies, such as the use of catalytic asymmetric hydrogenation, have improved the yield and enantiomeric purity of this compound. These developments are critical for scaling up production and facilitating further preclinical studies. A 2023 publication in Organic Process Research & Development detailed a novel synthetic route that enhances the efficiency and sustainability of the production process.

Despite these promising findings, challenges remain in the development of 5-(benzyloxy)-2-(4-chlorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include structural modifications to improve these properties and the exploration of combination therapies to enhance efficacy.

In conclusion, 5-(benzyloxy)-2-(4-chlorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one (CAS: 850906-45-5) represents a promising compound with diverse therapeutic potential. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual clinical application. This brief highlights the current state of knowledge and underscores the importance of continued investigation in this area.